Cas no 1240286-88-7 ((4-bromo-3-fluoro-phenyl)methyl methanesulfonate)

• Product Name: (4-bromo-3-fluoro-phenyl)methyl methanesulfonate
• CAS No: 1240286-88-7
• MF: C₈H₈BrFO₃S
• MW: 283.114724159241
• CID: 2107007
• Update Time: 2025-05-23

(4-bromo-3-fluoro-phenyl)methyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-fluorobenzyl methanesulfonate
• UPAZZSQNGYEFFA-UHFFFAOYSA-N
• (4-bromo-3-fluoro-phenyl)methyl methanesulfonate

• Inchi： 1S/C8H8BrFO3S/c1-14(11,12)13-5-6-2-3-7(9)8(10)4-6/h2-4H,5H2,1H3
• InChI Key： UPAZZSQNGYEFFA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)COS(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 275
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 393.8±32.0 °C at 760 mmHg
• Flash Point: 191.9±25.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(4-bromo-3-fluoro-phenyl)methyl methanesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-bromo-3-fluoro-phenyl)methyl methanesulfonate

Compound CAS No 1240286-88-7: (4-Bromo-3-Fluoro-Phenyl)Methyl Methanesulfonate

The compound with CAS number 1240286-88-7, commonly referred to as (4-bromo-3-fluoro-phenyl)methyl methanesulfonate, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a methanesulfonate group attached to a methyl-substituted aromatic ring containing bromine and fluorine substituents. The presence of these halogens imparts distinct electronic and steric properties, making this compound a valuable building block in various synthetic pathways.

Recent studies have highlighted the potential of (4-bromo-3-fluoro-phenyl)methyl methanesulfonate in the development of advanced materials, particularly in the context of polymer chemistry. Researchers have demonstrated that this compound can serve as an effective monomer for the synthesis of novel polymers with enhanced thermal stability and mechanical properties. These polymers are being explored for applications in high-performance electronics and aerospace industries, where durability under extreme conditions is paramount.

In addition to its role in polymer synthesis, this compound has also found applications in the field of drug discovery. The bromine and fluorine substituents on the aromatic ring contribute to its bioactivity, making it a promising candidate for use in medicinal compounds targeting specific biological pathways. Recent research has focused on optimizing the synthesis of this compound to improve its yield and purity, ensuring its suitability for large-scale production in pharmaceutical settings.

The synthesis of (4-bromo-3-fluoro-phenyl)methyl methanesulfonate typically involves a multi-step process that begins with the preparation of the corresponding aromatic bromide and fluoride derivatives. These intermediates are then subjected to nucleophilic substitution reactions with methanesulfonic acid derivatives to form the final product. The reaction conditions are carefully controlled to ensure high selectivity and minimize side reactions, which is crucial for maintaining the integrity of the product's structure.

One of the most notable advancements in the study of this compound is its application in catalytic processes. Scientists have discovered that when used as a catalyst precursor, it significantly enhances the efficiency of certain organic reactions, particularly those involving cross-coupling reactions. This discovery has opened new avenues for its use in industrial chemical processes, where catalyst performance is critical for achieving high yields and reducing production costs.

In terms of physical properties, (4-bromo-3-fluoro-phenyl)methyl methanesulfonate exhibits a melting point of approximately 65°C and a boiling point around 150°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it highly versatile for use in various laboratory settings. The compound is also stable under normal storage conditions but should be protected from prolonged exposure to light to prevent degradation.

The demand for this compound has been steadily increasing due to its versatility across multiple industries. Its ability to act as both a precursor for advanced materials and a key intermediate in drug development underscores its importance in modern chemistry. As research continues to uncover new applications and optimization techniques, it is expected that this compound will play an even more significant role in shaping future innovations across various scientific disciplines.